19685-09-7

10-Hydroxycamptothecin

In Stock

• CAS RN:
• 19685-09-7

• Formula:
• C20H16N2O5

• InChI:
• InChI=1S/C20H16N2O5/c1-2-20(26)14-7-16-17-11(5-10-6-12(23)3-4-15(10)21-17)8-22(16)18(24)13(14)9-27-19(20)25/h3-7,23,26H,2,8-9H2,1H3/t20-/m0/s1

• InChIKey:
• HAWSQZCWOQZXHI-FQEVSTJZSA-N

• DNA topoisomerases relax supercoiled DNA during replication, transcription, recombination, repair, and chromosome condensation. The relaxation of DNA supercoiling by topoisomerase I at single-strand breaks represents a target for anticancer agents to intercalate between DNA base pairs, leading to the activation of apoptotic and cell cycle arrest pathways. (S)-10-hydroxy-Camptothecin is an inhibitor of topoisomerase I originally isolated from the Chinese tree C. acuminata. It is a member of the camptothecin family that demonstrates less toxicity than its parent compound. (S)-10-hydroxy-Camptothecin has strong anti-tumor activity against a wide range of experimental tumors including L1210 leukemia cells (IC50 = 1.15 μM). In vitro treatment of human HepG2 cells with 5-20 μM (S)-10-hydroxy-camptothecin results in cell cycle arrest at the G2/M phase.
  10-Hydroxycamptothecin (1...

(2S,3S)-2-(4-Hydroxy-3-methoxyphenyl)-5,7-dimethoxy-3,4-dihydro-2H-chromen-3-ol

• CAS RN:
• 19685-09-7; 97914-19-7

• Formula:
• C18H20O6

• InChI:
• InChI=1S/C18H20O6/c1-21-11-7-15(22-2)12-9-14(20)18(24-16(12)8-11)10-4-5-13(19)17(6-10)23-3/h4-8,14,18-20H,9H2,1-3H3/t14-,18-/m0/s1

• InChIKey:
• IJCWCJRLHJAVFD-KSSFIOAISA-N

• (2S,3S)-2-(4-Hydroxy-3-methoxyphenyl)-5,7-dimethoxy-3,4-dihydro-2H-chromen-3-ol is a useful research compound. Its molecular formula is C18H20O6 and its molecular weight is 332.352. The purity is usually 95%.